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Valencene Production Tiers by Microbial Host

Host Organism Specific Strain
Engineering
Strategy

Substrate
Reported
Titer

Citation

Yeast Saccharomyces
cerevisiae

Enhanced MVA
pathway; enzyme

engineering;
process

optimization

Glucose 16.6 g/L (Fed-
batch

bioreactor)

[1]

Yeast Yarrowia lipolytica Protein

engineering to
improve MVA

pathway and
valencene

synthase activity

Glucose 813 mg/L
(Shake flask)

[2]

Yeast Komagataella
phaffii

Fusion enzyme of

FPP synthase and
valencene

synthase;

Glucose 173.6 mg/L
(Shake flask)

[2]
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Host Organism Specific Strain
Engineering
Strategy

Substrate
Reported
Titer

Citation

enhanced MVA
pathway

Yeast Saccharomyces
cerevisiae

Optimized
Haloarchaea-type

MVA pathway in
peroxisomes

Glucose 110.6 mg/L
(Shake flask)

[2]

Bacteria Rhodobacter
sphaeroides

Heterologous MVA
pathway; knockout

of competing
genes; quorum-

sensing promoter

Glucose &
Cornstalk

hydrolysate

120.53 mg/L
(Glucose);

100.51 mg/L
(Cornstalk)

[2]

Bacteria Corynebacterium
glutamicum

Refined trace

element
composition in

growth medium

Not

Specified

72% increase
vs. standard
medium

(Specific titer
not given)

[3]

Cyanobacteria
(Microalgae)

Synechocystis sp.
PCC 6803

Fusion protein of
FPP synthase and

valencene
synthase

CO₂ 19 mg/g (cell
dry weight)

[2]

Key Experimental Protocols

The high valencene production levels are achieved through systematic metabolic engineering and process

optimization.

Engineering Strategy in Saccharomyces cerevisiae (Highest Titer): The top-producing S.
cerevisiae strain was engineered by coupling cell growth with pathway induction [1]. A key step was
using a synthetic galactose-inducible promoter system to tightly control the expression of

valencene synthase. This approach avoids the burden of constitutive protein expression during the
growth phase, leading to high productivity during the production phase [1].
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Engineering Strategy in Rhodobacter sphaeroides (Using Agricultural Waste): The engineering

of R. sphaeroides was done stepwise [2]:
Initial Production: Heterologous expression of valencene synthase from Callitropsis
nootkatensis (CnVS) enabled de novo production from glucose.
Enhancing Precursor Supply: Competing pathways that consume NADPH or produce

byproducts (genes phaB, gdhA, ladH) were knocked out.
Decoupling Growth and Production: A quorum-sensing promoter (Pcer) was used to delay

valencene production until after the active growth phase, reducing metabolic burden.
Boosting FPP Supply: A heterologous mevalonate (MVA) pathway was integrated into the

genome to enhance the supply of the key precursor, farnesyl pyrophosphate (FPP).
Substrate Switch: The optimized strain was successfully cultivated in alkali-pretreated

cornstalk hydrolysate to produce valencene from agricultural waste [2].

The following diagram illustrates the core metabolic pathways engineered in these microorganisms to

produce valencene.
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Research Recommendations

For researchers selecting a host organism, consider these points:

For Maximum Titer: The current evidence strongly supports yeast platforms, particularly

Saccharomyces cerevisiae and Yarrowia lipolytica, as the most efficient hosts for high-level
valencene production [2] [1]. Their native mevalonate pathway provides a strong foundation for

engineering.
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For Sustainable Processes: If your research priority is sustainability and the use of non-food

feedstocks, bacterial hosts like *Rhodobacter sphaeroides* are highly promising. Their ability to utilize
complex substrates like agricultural waste hydrolysates offers a significant advantage [2].

For Novel Platforms: While production levels are currently low, cyanobacteria represent a frontier
for direct carbon capture, producing valencene from CO₂. This platform may be of interest for

foundational research on photosynthetic biorefineries [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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